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Compound of Interest

Compound Name:
1-Isopropyl-1H-pyrazole-4-

carboxylic acid

Cat. No.: B1349486 Get Quote

Introduction

N-alkylated pyrazole-4-carboxylic acids are pivotal structural motifs in medicinal chemistry and

drug development. The substituent on the pyrazole nitrogen atom plays a crucial role in

modulating the physicochemical properties, pharmacological activity, and metabolic stability of

these compounds. For instance, N-substituted pyrazoles form the core of various therapeutic

agents, including kinase inhibitors and anti-tumor agents.[1][2] Consequently, the development

of robust and efficient protocols for the N-alkylation of pyrazole-4-carboxylic acids is of

significant interest to researchers in organic synthesis and drug discovery.

This document provides detailed experimental protocols for the N-alkylation of pyrazole-4-

carboxylic acids, focusing on common and effective methodologies. Key challenges, such as

controlling regioselectivity in unsymmetrical pyrazoles, are also addressed.[1]

Protocol 1: Base-Mediated N-Alkylation with Alkyl
Halides
This is the most conventional and widely used method for N-alkylation.[1] It involves the

deprotonation of the pyrazole nitrogen by a suitable base to form a pyrazolide anion, which

then acts as a nucleophile, attacking an electrophilic alkylating agent, typically an alkyl halide.

The presence of the carboxylic acid means it will also be deprotonated, forming a carboxylate

salt.
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General Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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